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Compound of Interest

Compound Name: 1-(3-Bromopropyl)indole

Cat. No.: B049928 Get Quote

Authoritative Reference for Researchers, Scientists, and Drug Development Professionals

Initial Note on CAS Number: The CAS number provided in the topic (56831-23-7) does not

correspond to 1-(3-Bromopropyl)indole in the reviewed chemical databases. This guide

pertains to 1-(3-Bromopropyl)-1H-indole, CAS Number: 125334-52-3, which is the chemically

correct identifier for the specified compound.

Introduction
1-(3-Bromopropyl)-1H-indole is a heterocyclic compound featuring an indole scaffold N-

alkylated with a bromopropyl group. This functionalization makes it a valuable and versatile

intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

The presence of the reactive bromoalkyl chain allows for its use as a linker to connect the

indole core to other molecular fragments, a common strategy in drug design to modulate

pharmacological activity, improve pharmacokinetic properties, and create targeted drug delivery

systems. Indole derivatives, as a class, are of significant interest in medicinal chemistry due to

their prevalence in natural products and their wide range of biological activities, including

anticancer, anti-inflammatory, and antimicrobial properties.

Physicochemical Properties
A summary of the key physicochemical properties of 1-(3-Bromopropyl)-1H-indole is presented

in Table 1. These properties are crucial for understanding its behavior in chemical reactions

and biological systems.
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Table 1: Physicochemical Data for 1-(3-Bromopropyl)-1H-indole

Property Value Source

CAS Number 125334-52-3 [Chemical Supplier Data]

Molecular Formula C₁₁H₁₂BrN [Chemical Supplier Data]

Molecular Weight 238.12 g/mol [Chemical Supplier Data]

Appearance
Not specified (typically an oil or

low-melting solid)

Inferred from related

compounds

Melting Point
Not experimentally determined

in reviewed literature
N/A

Boiling Point
Not experimentally determined

in reviewed literature
N/A

Solubility

Soluble in common organic

solvents like dichloromethane,

chloroform, and ethyl acetate.

General knowledge of similar

compounds

Synthesis and Experimental Protocols
The synthesis of 1-(3-Bromopropyl)-1H-indole is typically achieved through the N-alkylation of

indole. While a specific, detailed experimental protocol for this exact compound is not readily

available in the public literature, a general and reliable method involves the reaction of the

indole anion with an excess of a 1,3-dihaloalkane. A representative protocol is detailed below,

based on standard procedures for N-alkylation of indoles.

General Synthesis of 1-(3-Bromopropyl)-1H-indole
The synthesis involves the deprotonation of indole with a suitable base to form the indolide

anion, which then acts as a nucleophile to attack 1,3-dibromopropane.

Caption: General workflow for the synthesis of 1-(3-Bromopropyl)-1H-indole.

Detailed Experimental Protocol (Representative)
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Materials:

Indole

Sodium hydride (NaH), 60% dispersion in mineral oil

1,3-Dibromopropane

Anhydrous N,N-Dimethylformamide (DMF)

Ethyl acetate

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous DMF under an inert

atmosphere (e.g., argon or nitrogen) at 0 °C, a solution of indole (1.0 equivalent) in

anhydrous DMF is added dropwise.

The reaction mixture is stirred at room temperature for 1 hour to ensure complete formation

of the indolide anion.

The mixture is then cooled back to 0 °C, and 1,3-dibromopropane (3-5 equivalents) is added

dropwise.

The reaction is allowed to warm to room temperature and stirred for 12-24 hours. The

progress of the reaction should be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction is carefully quenched by the slow addition of water at 0 °C.
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The mixture is then diluted with ethyl acetate and washed sequentially with water, saturated

aqueous sodium bicarbonate solution, and brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure.

The crude product is purified by silica gel column chromatography using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 1-(3-Bromopropyl)-1H-

indole.

Spectroscopic Data
While a complete set of experimentally-derived spectra for 1-(3-Bromopropyl)-1H-indole is not

available in the reviewed literature, the expected spectroscopic features can be predicted

based on the analysis of closely related indole derivatives. These data are crucial for the

structural confirmation of the synthesized compound.

Table 2: Predicted Spectroscopic Data for 1-(3-Bromopropyl)-1H-indole
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Spectroscopy Expected Features

¹H NMR

- Aromatic protons of the indole ring (δ 6.5-7.7

ppm).- Triplet for the N-CH₂ protons (δ ~4.3

ppm).- Triplet for the Br-CH₂ protons (δ ~3.4

ppm).- Multiplet (quintet) for the central CH₂

protons (δ ~2.3 ppm).

¹³C NMR

- Aromatic carbons of the indole ring (δ 100-140

ppm).- N-CH₂ carbon (δ ~45 ppm).- Br-CH₂

carbon (δ ~32 ppm).- Central CH₂ carbon (δ ~30

ppm).

IR (Infrared)

- C-H stretching (aromatic) ~3100-3000 cm⁻¹.-

C-H stretching (aliphatic) ~2950-2850 cm⁻¹.-

C=C stretching (aromatic) ~1600-1450 cm⁻¹.-

C-N stretching ~1350 cm⁻¹.- C-Br stretching

~650-550 cm⁻¹.

MS (Mass Spec.)

- Molecular ion peak (M⁺) at m/z 237 and M+2

peak at m/z 239 with approximately equal

intensity, characteristic of a bromine-containing

compound.- Fragmentation pattern showing loss

of the propyl bromide chain.

Applications in Research and Drug Development
The primary utility of 1-(3-Bromopropyl)-1H-indole in a research and development setting is as

a bifunctional linker. The indole moiety can serve as a pharmacophore or a scaffold for further

functionalization, while the bromopropyl group provides a reactive handle for conjugation to

other molecules of interest.

Role as a Chemical Linker
In drug development, linkers are crucial components of more complex therapeutic molecules,

such as antibody-drug conjugates (ADCs) or targeted small-molecule therapies. The 3-

bromopropyl chain allows for the covalent attachment of the indole moiety to nucleophilic
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groups (e.g., thiols, amines, or hydroxyls) present on proteins, antibodies, or other drug

molecules.

Caption: Use of 1-(3-Bromopropyl)-1H-indole as a linker in bioconjugation.

Synthesis of Biologically Active Molecules
The indole nucleus is a "privileged scaffold" in medicinal chemistry, meaning it is a structural

framework that is capable of binding to multiple biological targets. By using 1-(3-

Bromopropyl)-1H-indole, medicinal chemists can synthesize novel indole derivatives with

potential therapeutic applications. The propyl linker can be used to position other functional

groups in a way that optimizes binding to a target protein or enzyme.

While specific examples of drugs developed directly from 1-(3-Bromopropyl)-1H-indole are not

prominent in the literature, the strategy of using N-alkylated indoles as intermediates is

widespread. For instance, indole derivatives are known to interact with a variety of biological

targets, including but not limited to:

Tubulin: Indole-based compounds can inhibit tubulin polymerization, leading to cell cycle

arrest and apoptosis, a mechanism exploited in cancer chemotherapy.

Kinases: Many kinase inhibitors feature an indole core, which can interact with the ATP-

binding site of the enzyme.

G-protein coupled receptors (GPCRs): The indole scaffold is found in many ligands for

serotonin and melatonin receptors.

Potential in Signaling Pathway Modulation
Indole itself is a signaling molecule in bacteria, and synthetic indole derivatives can be used to

modulate bacterial signaling pathways, such as those involved in biofilm formation and

virulence. While the direct effect of 1-(3-Bromopropyl)-1H-indole on specific signaling pathways

has not been reported, its derivatives could potentially be designed to interact with bacterial

quorum sensing systems or other signaling networks.

Conclusion
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1-(3-Bromopropyl)-1H-indole (CAS 125334-52-3) is a valuable synthetic intermediate for

researchers in organic and medicinal chemistry. Its utility lies in the combination of a

biologically relevant indole scaffold with a reactive alkyl halide linker. This structure allows for

the straightforward synthesis of more complex molecules with potential applications in drug

discovery and development. While detailed experimental and biological data for this specific

compound are sparse in the public domain, its synthesis and applications can be reliably

inferred from established chemical principles and the extensive literature on related indole

derivatives. This guide provides a foundational understanding for professionals working with

this and similar chemical entities.

To cite this document: BenchChem. [An In-depth Technical Guide to 1-(3-Bromopropyl)-1H-
indole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049928#1-3-bromopropyl-indole-cas-number-56831-
23-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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